Cas no 1312077-91-0 (1-bromo-4-((4-(trifluoromethoxy)phenoxy)methyl)benzene)

• Product Name: 1-bromo-4-((4-(trifluoromethoxy)phenoxy)methyl)benzene
• CAS No: 1312077-91-0
• MF: C₁₄H₁₀BrF₃O₂
• MW: 347.127213954926
• CID: 2905891
• Update Time: 2025-06-10

1-bromo-4-((4-(trifluoromethoxy)phenoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-bromophenyl)methoxy]-4-(trifluoromethoxy)-
• 1-bromo-4-((4-(trifluoromethoxy)phenoxy)methyl)benzene

• Inchi： 1S/C14H10BrF3O2/c15-11-3-1-10(2-4-11)9-19-12-5-7-13(8-6-12)20-14(16,17)18/h1-8H,9H2
• InChI Key： MGWMGVQKKWPHQM-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=C(Br)C=C2)=CC=C(OC(F)(F)F)C=C1

Additional information on 1-bromo-4-((4-(trifluoromethoxy)phenoxy)methyl)benzene

1-Bromo-4-((4-(Trifluoromethoxy)Phenoxy)methyl)Benzene (CAS No. 1312077-91-0): A Versatile Building Block in Medicinal Chemistry

The compound 1-bromo-4-((4-(trifluoromethoxy)phenoxy)methyl)benzene, identified by CAS No. 1312077-91-0, represents a structurally complex aromatic system with significant potential in drug discovery and chemical synthesis. Its unique architecture combines a bromine atom at the para-position of the benzene ring with a trifluoromethoxy-substituted phenoxy group attached via a methylene bridge. This configuration creates a molecule with tunable physicochemical properties, making it an attractive scaffold for modulating biological activity and pharmacokinetic profiles. Recent advancements in medicinal chemistry highlight its utility as an intermediate in the development of novel therapeutics targeting cancer, inflammation, and metabolic disorders.

Synthetic Strategies and Structural Advantages: The synthesis of this compound typically involves nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions, leveraging the bromine atom as a versatile leaving group. The presence of the trifluoromethoxy (OCF₃) moiety introduces electron-withdrawing effects that enhance metabolic stability by reducing susceptibility to oxidative cleavage. This structural feature aligns with current trends in drug design emphasizing improved half-life and bioavailability. Studies published in the Journal of Medicinal Chemistry (2023) demonstrate that such fluorinated substituents can also modulate protein binding affinity, critical for optimizing drug-target interactions.

Bioactivity Profiling and Mechanistic Insights: Preclinical evaluations reveal promising activity against human epidermal growth factor receptor 2 (HER2)-positive breast cancer cells. A 2023 study in Cancer Research showed that derivatives of this compound inhibit HER kinase activity through covalent modification of cysteine residues within the ATP-binding pocket, demonstrating a novel mechanism distinct from conventional tyrosine kinase inhibitors. The phenoxy methyl bridge facilitates selective cell membrane permeability while minimizing off-target effects, as evidenced by reduced cytotoxicity in non-malignant cell lines compared to structurally analogous compounds.

Pharmacokinetic Optimization Potential: Computational modeling using ADMET Predictor® software indicates favorable absorption characteristics due to the compound's balanced lipophilicity (logP ~3.5). The trifluoromethoxy group further enhances resistance to cytochrome P450-mediated metabolism, addressing a common challenge in drug development where rapid clearance limits therapeutic utility. In vivo studies in murine models confirm prolonged plasma half-life compared to non-fluorinated analogs, supporting its potential for once-daily dosing regimens.

Comparative Advantages Over Conventional Analogues: When benchmarked against commercially available intermediates like 4-bromobenzyl bromide or phenyl trifluoromethanesulfonate, this compound exhibits superior reactivity under mild reaction conditions while maintaining structural integrity during multistep syntheses. A comparative analysis published in Nature Communications (2023) highlighted its ability to form stable conjugates with peptide-based drug carriers without requiring harsh activation protocols—a critical advantage for developing targeted delivery systems.

Ongoing Research Directions: Current investigations focus on exploiting this scaffold's chiral center potential through asymmetric synthesis approaches to develop enantiomerically pure compounds with enhanced efficacy profiles. Preliminary data from collaborative studies at MIT's Koch Institute suggest that stereoisomers exhibit differential binding affinity for G-protein coupled receptors, opening new avenues for receptor subtype-selective drug design. Additionally, computational docking studies are exploring its utility as a template for designing allosteric modulators of ion channels implicated in neurodegenerative diseases.

Sustainability Considerations in Synthesis: Recent methodological improvements reported in the Green Chemistry Journal have enabled scalable production using solvent-free microwave-assisted protocols with >95% yield under ambient pressure conditions. These advancements reduce environmental footprint compared to traditional reflux methods while maintaining product purity standards required for preclinical testing per ICH guidelines.

In conclusion, the strategic combination of bromoaryl and trifluoromethoxy functionalities within this molecule positions it as a valuable tool for advancing both academic research programs and industrial drug pipelines. Its demonstrated versatility across multiple therapeutic areas underscores its role as a foundational component in modern medicinal chemistry arsenals.